Cas no 202805-70-7 (Pyrimidine, 2-(4-bromo-3-methylphenyl)-)

• Product Name: Pyrimidine, 2-(4-bromo-3-methylphenyl)-
• CAS No: 202805-70-7
• MF: C₁₁H₉BrN₂
• MW: 249.106561422348
• CID: 4544758
• PubChem ID: 18663191
• Update Time: 2025-04-24

Pyrimidine, 2-(4-bromo-3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-(4-bromo-3-methylphenyl)-
• SCHEMBL8684536
• IVJQXYNTQLIMQO-UHFFFAOYSA-N
• 202805-70-7
• DTXSID301289135

• Inchi： 1S/C11H9BrN2/c1-8-7-9(3-4-10(8)12)11-13-5-2-6-14-11/h2-7H,1H3
• InChI Key： IVJQXYNTQLIMQO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2N=CC=CN=2)C=C1C

Computed Properties

• Exact Mass: 247.99491Da
• Monoisotopic Mass: 247.99491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 25.8Ų